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Compound of Interest

Compound Name: N-Desisopropylpropranolol

CAS No.: 20862-11-7

Cat. No.: B182808

Get Quote

In the landscape of pharmaceutical research and development, the precision and accuracy of

analytical measurements are paramount. The reliability of these measurements hinges on the

quality of the reference standards employed. This guide provides an in-depth exploration of the

N-Desisopropylpropranolol reference standard, a critical tool for scientists engaged in the

study of propranolol metabolism, pharmacokinetics, and impurity profiling.

N-Desisopropylpropranolol is a primary metabolite of propranolol, a widely prescribed beta-

adrenergic blocker used in the treatment of various cardiovascular conditions. As a significant

metabolite, its quantification in biological matrices is crucial for understanding the parent drug's

absorption, distribution, metabolism, and excretion (ADME) profile. Furthermore, as a potential

impurity in propranolol drug substances and products, its monitoring is essential for ensuring

pharmaceutical quality and patient safety.

This document serves as a detailed application note and protocol guide for researchers,

scientists, and drug development professionals, offering both theoretical insights and practical,

step-by-step methodologies for the effective use of the N-Desisopropylpropranolol reference

standard.
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Section 1: Physicochemical Characteristics and
Handling
A thorough understanding of the physicochemical properties of a reference standard is

fundamental to its proper handling, storage, and use in analytical procedures.

Property Value Source

Chemical Name
1-Amino-3-(1-

naphthalenyloxy)-2-propanol
[1]

Synonyms
N-Deisopropylpropranolol,

Norpropranolol
[1]

CAS Number 20862-11-7 [2]

Molecular Formula C₁₃H₁₅NO₂ [1][2]

Molecular Weight 217.26 g/mol [1][2]

Appearance Off-White Solid -

Solubility
Soluble in methanol and

ethanol.
-

Storage 2-8°C, protected from light

Handling Precautions: N-Desisopropylpropranolol is harmful if swallowed and may cause

eye irritation.[1] Appropriate personal protective equipment (PPE), including gloves, lab coat,

and safety glasses, should be worn when handling the neat material. All handling should be

performed in a well-ventilated area or a fume hood.

Section 2: The Metabolic Journey of Propranolol to
N-Desisopropylpropranolol
Propranolol undergoes extensive metabolism in the liver, primarily mediated by the cytochrome

P450 (CYP) enzyme system. The formation of N-Desisopropylpropranolol occurs through the

N-dealkylation of the isopropylamino side chain of propranolol. This metabolic pathway is a

crucial aspect of propranolol's pharmacokinetics.
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Caption: Metabolic pathway of Propranolol to N-Desisopropylpropranolol.

Section 3: Analytical Applications and Protocols
The N-Desisopropylpropranolol reference standard is indispensable for a variety of analytical

applications. This section provides detailed, field-proven protocols for its use in High-

Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Preparation of Standard Solutions
Accurate preparation of standard solutions is the cornerstone of quantitative analysis. The

following protocol outlines the preparation of stock and working standard solutions of N-
Desisopropylpropranolol.

Protocol 1: Preparation of Standard Solutions

Stock Solution (1 mg/mL):

Accurately weigh approximately 10 mg of N-Desisopropylpropranolol reference

standard into a 10 mL volumetric flask.

Dissolve the material in methanol and bring to volume.

Sonicate for 5 minutes to ensure complete dissolution.

This stock solution should be stored at 2-8°C and protected from light.
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Working Standard Solutions:

Prepare a series of working standard solutions by serial dilution of the stock solution with

an appropriate diluent (e.g., mobile phase or a mixture of methanol and water).

The concentration range of the working standards should be selected based on the

expected concentration of the analyte in the samples and the linear range of the analytical

method.

Impurity Profiling by High-Performance Liquid
Chromatography (HPLC)
The N-Desisopropylpropranolol reference standard is used to identify and quantify this

specific impurity in propranolol drug substances and products. The following HPLC method is a

robust starting point for impurity profiling.

Protocol 2: HPLC Method for Impurity Profiling

Instrumentation: A standard HPLC system with a UV detector.

Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

Mobile Phase: A gradient or isocratic mixture of a buffered aqueous phase (e.g., phosphate

buffer, pH 3.0) and an organic modifier (e.g., acetonitrile or methanol). The exact

composition should be optimized for the specific separation.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 290 nm.

Injection Volume: 20 µL.

System Suitability:

Inject a solution containing both propranolol and N-Desisopropylpropranolol to ensure

adequate resolution between the two peaks.
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The tailing factor for the N-Desisopropylpropranolol peak should be ≤ 2.0.

The relative standard deviation for replicate injections of the standard solution should be ≤

2.0%.

Sample & Standard Preparation
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Caption: Workflow for HPLC Impurity Profiling.

Quantification in Biological Matrices by LC-MS/MS
For pharmacokinetic studies, the sensitive and selective quantification of N-
Desisopropylpropranolol in biological fluids like plasma is essential. LC-MS/MS is the

method of choice for this application.
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Protocol 3: LC-MS/MS Method for Quantification in Plasma

Sample Preparation (Protein Precipitation):

To 100 µL of plasma, add 300 µL of acetonitrile containing the internal standard (e.g., a

stable isotope-labeled N-Desisopropylpropranolol or a structurally similar compound).

Vortex for 1 minute to precipitate proteins.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS System:

Chromatographic System: A UHPLC or HPLC system.

Column: A suitable C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm).

Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and

acetonitrile with 0.1% formic acid (Solvent B).

Flow Rate: 0.3 mL/min.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Positive Electrospray Ionization (ESI+).

MRM Transitions: Monitor specific precursor-to-product ion transitions for N-
Desisopropylpropranolol and the internal standard. These transitions should be

optimized by infusing the individual compounds into the mass spectrometer.

Data Analysis:
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Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of N-Desisopropylpropranolol in the plasma samples by

interpolating their peak area ratios from the calibration curve.

Section 4: Synthesis and Potential Impurities
A comprehensive understanding of the synthesis of N-Desisopropylpropranolol is crucial for

anticipating potential process-related impurities that may be present in the reference standard.

The most common synthetic route involves the reaction of 1-naphthol with epichlorohydrin,

followed by reaction with a protected amine and subsequent deprotection. A plausible synthesis

scheme is outlined below.

Starting Materials

Amination & Deprotection

1-Naphthol

1-(Naphthalen-1-yloxy)-
2,3-epoxypropane

Epichlorohydrin

N-Desisopropylpropranolol

1. Amination
2. Deprotection

Protected Amine

Deprotection

Click to download full resolution via product page

Caption: Plausible synthetic pathway for N-Desisopropylpropranolol.

Potential Impurities:

Starting Materials: Unreacted 1-naphthol and epichlorohydrin.
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Intermediates: Residual 1-(naphthalen-1-yloxy)-2,3-epoxypropane.

By-products: Di-substituted products and other regioisomers.

Degradation Products: Oxidative and hydrolytic degradation products.

A high-quality reference standard will be accompanied by a Certificate of Analysis (CoA) that

provides information on the identity, purity, and characterization of the material. A typical CoA

for N-Desisopropylpropranolol would include:

Identity: Confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Purity: Determined by HPLC (typically >98%), with specified limits for individual impurities.

Water Content: Determined by Karl Fischer titration.

Residual Solvents: Quantified by Gas Chromatography.

Assay: A quantitative determination of the compound's purity.

Section 5: Regulatory Context and Pharmacopeial
Standards
While N-Desisopropylpropranolol may not be explicitly listed as a named impurity in all

pharmacopeial monographs for propranolol, regulatory guidelines such as those from the

International Council for Harmonisation (ICH) require the identification and control of impurities

in drug substances and products. The United States Pharmacopeia (USP) and the European

Pharmacopoeia (EP) provide monographs for Propranolol Hydrochloride that include tests for

related compounds.[3] These monographs often specify limits for unspecified impurities, and N-
Desisopropylpropranolol would fall under this category if present above the reporting

threshold. The use of a well-characterized N-Desisopropylpropranolol reference standard is

essential for complying with these regulatory expectations.

Conclusion
The N-Desisopropylpropranolol reference standard is a vital tool for researchers and

scientists in the pharmaceutical industry. Its correct use is fundamental for the accurate
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quantification of this key metabolite in pharmacokinetic studies and for the reliable monitoring

of its levels as a potential impurity in propranolol formulations. This guide has provided a

comprehensive overview of the physicochemical properties, metabolic context, analytical

applications, and potential impurities associated with N-Desisopropylpropranolol. By

adhering to the detailed protocols and understanding the scientific principles outlined herein,

researchers can ensure the integrity and validity of their analytical data, ultimately contributing

to the development of safer and more effective medicines.

References
He, H., et al. (2018). An improved HPLC-MS/MS method for simultaneous quantification of

propranolol and its two phase I metabolites in plasma of infants with hemangioma and its

application to a comparative study of plasma concentrations. RSC Advances, 8(65), 37286–

37294. [Link]

U.S. Food and Drug Administration. (n.d.). LC-ESI-HRMS Method for the Determination of N-

Nitroso-Propranolol. Retrieved from [Link]

Helboe, P. (1982). Determination of impurities in propranolol hydrochloride by high-

performance liquid chromatography on dynamically modified silica. Journal of

Chromatography A, 245(2), 229-238. [Link]

PubChem. (n.d.). (+-)-Desisopropylpropranolol. Retrieved from [Link]

Pharmaffiliates. (n.d.). N-Desisopropylpropranolol. Retrieved from [Link]

Facile Synthesis of Propranolol and Novel Derivatives. (2020). SciSpace. [Link]

Synthesis, Chiral Resolution and Enantiomers Absolute Configuration of 4-Nitropropranolol

and 7-Nitropropranolol. (2018). National Center for Biotechnology Information. [Link]

USP-NF. (2023). Propranolol Hydrochloride Tablets. Retrieved from [Link]

European Directorate for the Quality of Medicines & HealthCare. (n.d.). PROPRANOLOL

FOR SYSTEM SUITABILITY CRS. Retrieved from [Link]

SynZeal. (n.d.). Propranolol EP Impurity C. Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b182808/docs?utm_src=pdf-body#n-desisopropylpropranolol-reference-standard-a-comprehensive-guide-for-researchers
https://pubs.rsc.org/en/content/articlelanding/2018/ra/c8ra07248a
https://www.fda.gov/media/155353/download
https://www.sciencedirect.com/science/article/abs/pii/S002196730088592X
https://pubchem.ncbi.nlm.nih.gov/compound/159899
https://www.benchchem.com/product/b182808/docs?utm_src=pdf-body#n-desisopropylpropranolol-reference-standard-a-comprehensive-guide-for-researchers
https://www.pharmaffiliates.com/en/n-desisopropylpropranolol
https://typeset.io/papers/facile-synthesis-of-propranolol-and-novel-derivatives-2p8z2l0q
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6027376/
https://www.uspnf.com/sites/default/files/usp_pdf/EN/USPNF/revisions/propranolol-hydrochloride-tablets-nit-20230825.pdf
https://crs.edqm.eu/db/4DCGI/View=Y0002135
https://www.synzeal.com/propranolol-ep-impurity-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (+-)-Desisopropylpropranolol | C13H15NO2 | CID 159899 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. N-Desisopropylpropranolol analytical standard 20862-11-7 [sigmaaldrich.com]

3. Propranolol EP Impurity A (Propranolol USP Related Compoun… [cymitquimica.com]

To cite this document: BenchChem. [N-Desisopropylpropranolol Reference Standard: A
Comprehensive Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182808/docs#n-desisopropylpropranolol-reference-
standard-a-comprehensive-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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